(2Z)-3-Chloro-3-(4-chlorophenyl)prop-2-enal

• IUPAC Name: (Z)-3-chloro-3-(4-chlorophenyl)prop-2-enal
• InChI: InChI=1S/C9H6Cl2O/c10-8-3-1-7(2-4-8)9(11)5-6-12/h1-6H/b9-5-
• InChI Key: IWQMAUVMLFGNGU-UITAMQMPSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=CC=O)Cl)Cl
• Isomeric SMILES: C1=CC(=CC=C1/C(=C/C=O)/Cl)Cl
• Molecular Formula: C9H6Cl2O
• Molecular Weight: 201.05 g/mol
• CAS RN: 14063-77-5

Description

“(2Z)-3-Chloro-3-(4-chlorophenyl)prop-2-enal” is a chemical compound with the molecular formula C11H12ClNO. It is related to other compounds such as “(2Z)-2-(4-bromophenyl)-3-(4-(dimethylamino)phenyl)prop-2-enenitrile” which have been studied for their optical and supramolecular characteristics.

Scientific Research Applications

Crystal Structure and Molecular Interactions

The compound (2Z)-3-Chloro-3-(4-chlorophenyl)prop-2-enal and its derivatives have been extensively studied for their crystal structures. For instance, a cocrystal involving a similar structure demonstrated stabilization through weak intermolecular C—H⋯O and π–π interactions (Ng et al., 2006). Another study focused on the crystal structure and spectroscopic analysis of ethyl (2Z)-3-(4-chlorophenyl)-2-cyano-3-(methoxyamino)prop-2-enoate, providing insights into its molecular conformation and bonding (Johnson et al., 2006).

Nonlinear Optical Properties

The nonlinear optical (NLO) properties of various derivatives of this compound have been a subject of interest. For example, the compound (2E)-3-(3-chlorophenyl)prop-2-enoic anhydride was analyzed for its NLO properties using density functional theory, showing potential for future studies in this field (Mary et al., 2014). Similarly, a related compound, (E)-3-(4-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one, was synthesized and studied for its NLO properties, providing insights into the electron density transfer within the molecule (Najiya et al., 2014).

Chemical Reactivity and Molecular Structure

The detailed investigation of molecular structure, electronic properties, and chemical reactivity of (E)-3-(4-chlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one revealed important aspects about the geometrical framework and electrostatic potential of the molecule, which are crucial for understanding its chemical behavior (Adole et al., 2020).

Antibacterial Studies

Some derivatives of (2Z)-3-Chloro-3-(4-chlorophenyl)prop-2-enal have been synthesized and evaluated for their antibacterial activity. A study on novel heterocyclic compounds containing a related fragment showed good antibacterial activity against various bacterial strains (Mehta, 2016).